3-(2,8,9-Trithia-5-aza-1-germabicyclo[3.3.3]undecan-1-yl)propanoic acid

• CAS No.: 106031-00-9
• Molecular Formula: C9H17GeNO2S3
• Molecular Weight: 340.1 g/mol
• IUPAC Name: 3-(2,8,9-trithia-5-aza-1-germabicyclo[3.3.3]undecan-1-yl)propanoic acid
• InChI: InChI=1S/C9H17GeNO2S3/c12-9(13)1-2-10-14-6-3-11(4-7-15-10)5-8-16-10/h1-8H2,(H,12,13)
• InChI Key: BGBVSYSKNWZLHA-UHFFFAOYSA-N
• Canonical SMILES: C1CS[Ge]2(SCCN1CCS2)CCC(=O)O

Description

3-(2,8,9-Trithia-5-aza-1-germabicyclo[333]undecan-1-yl)propanoic acid is a unique organogermanium compound

Preparation Methods

The synthesis of 3-(2,8,9-Trithia-5-aza-1-germabicyclo[3.3.3]undecan-1-yl)propanoic acid typically involves the reaction of germanium tetrachloride with a suitable trithia-aza precursor under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and hydrolysis. The product is then purified using standard techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

3-(2,8,9-Trithia-5-aza-1-germabicyclo[3.3.3]undecan-1-yl)propanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, resulting in the formation of thiols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the germanium atom is replaced by other nucleophiles like halides or alkoxides.

Scientific Research Applications

3-(2,8,9-Trithia-5-aza-1-germabicyclo[3.3.3]undecan-1-yl)propanoic acid has several scientific research applications:

Chemistry: It is used as a precursor for the synthesis of other organogermanium compounds and as a catalyst in organic reactions.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it a potential candidate for drug development and biochemical studies.

Medicine: Research is ongoing to explore its potential therapeutic properties, including anti-cancer and anti-inflammatory effects.

Industry: It is used in the development of advanced materials and as a component in specialized coatings and adhesives.

Mechanism of Action

The mechanism of action of 3-(2,8,9-Trithia-5-aza-1-germabicyclo[3.3.3]undecan-1-yl)propanoic acid involves its interaction with specific molecular targets. The germanium atom can form stable complexes with various biomolecules, influencing their function and activity. The sulfur and nitrogen atoms in the bicyclic structure also play a role in modulating the compound’s reactivity and binding affinity .

Comparison with Similar Compounds

3-(2,8,9-Trithia-5-aza-1-germabicyclo[3.3.3]undecan-1-yl)propanoic acid can be compared with other similar compounds, such as:

2,8,9-Trioxa-5-aza-1-germabicyclo[3.3.3]undecane: This compound features oxygen atoms instead of sulfur, leading to different chemical properties and reactivity.

2,8,9-Trioxa-5-aza-1-silabicyclo[3.3.3]undecane: The silicon atom in this compound replaces the germanium atom, resulting in variations in stability and reactivity.

1-Isothiocyanato-2,8,9-trioxa-5-aza-1-germabicyclo[3.3.3]undecane: